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Compound of Interest

Compound Name: 6-(Phenylthio)nicotinic acid

CAS No.: 51362-48-2

Cat. No.: B1385735

Get Quote

Executive Summary & Compound Identification
This guide outlines the mandatory disposal procedures for 6-(Phenylthio)nicotinic acid. As a

research intermediate containing both a pyridine ring and a thioether linkage, this compound

presents specific stability and incompatibility profiles that distinguish it from generic organic

acids.

Effective disposal requires strict adherence to segregation protocols to prevent the formation of

toxic sulfur oxides (

) during incineration and to avoid immediate laboratory hazards like exothermic oxidation.
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Parameter Data

Chemical Name 6-(Phenylthio)pyridine-3-carboxylic acid

Functional Groups
Carboxylic Acid (C-3), Thioether (C-6), Pyridine

Ring

Molecular Formula

Molecular Weight ~231.27 g/mol

Physical State Solid (typically off-white to yellow powder)

Acidity (pKa)
~3.5 - 4.8 (Predicted for Nicotinic acid

derivatives)

Solubility
Low in water; High in DMSO, Methanol, dilute

base.[1][2]

Risk Assessment & Incompatibilities
Before handling waste, you must understand the causality of the hazards. This is not just

"irritant" dust; it is a reactive sulfur species.

The Thioether Hazard (The "Why")
The phenylthio group (

) is a sulfide. Sulfides are reducing agents.

Critical Incompatibility: Do NOT mix this waste with strong oxidizing agents (e.g., Nitric Acid,

Hydrogen Peroxide, Permanganates).

Mechanism: Oxidizers will attack the sulfur atom, converting the sulfide to a sulfoxide (

) or sulfone. This reaction is often exothermic and can lead to rapid pressurization of waste
containers.

Ecological Impact: Improper incineration of sulfur-rich compounds without scrubbers

releases Sulfur Dioxide (
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), a primary precursor to acid rain.

GHS Hazard Classification[3][4]
H315: Causes skin irritation.[3][4][5]

H319: Causes serious eye irritation.[3][4]

H335: May cause respiratory irritation.[3][6][4][5]

Disposal Workflow & Decision Tree
The following diagram illustrates the logical flow for disposing of 6-(Phenylthio)nicotinic acid.

This self-validating system ensures that the material ends up in the correct waste stream

regardless of its physical state.
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Waste Generation:
6-(Phenylthio)nicotinic acid
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Liquid Waste
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Perform Reductive Quench
(Consult Safety Officer)

 Yes (Danger)

Pack in HDPE Wide-Mouth Jar

 No

Label: 'Hazardous Waste - Solid'
Constituents: 6-(Phenylthio)nicotinic acid

Tags: Irritant, Sulfur-Containing

Identify Solvent Base

Halogenated Solvent
(DCM, Chloroform)

 Halogenated

Non-Halogenated Solvent
(MeOH, DMSO, Acetone)

 Non-Halogenated

Aqueous Buffer
(Basic pH)

 Water/Buffer

Stream: Halogenated Organic Stream: Non-Halogenated Organic Stream: Aqueous Basic
(Do NOT Drain Pour)

Click to download full resolution via product page

Figure 1: Decision tree for segregating 6-(Phenylthio)nicotinic acid waste based on physical

state and solvent matrix.[1]

Detailed Procedural Protocols
Scenario A: Disposal of Pure Solid
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Use this protocol for expired shelf stocks, reaction precipitates, or contaminated weighing

paper.[1]

PPE Requirement: Nitrile gloves (double gloving recommended), safety goggles, and lab

coat. Use a dust mask or work in a fume hood if the powder is fine.

Container Selection: Select a clean, compatible container. High-Density Polyethylene

(HDPE) wide-mouth jars are preferred. Glass is acceptable but poses a breakage risk.

Transfer: Transfer the solid carefully to avoid dust generation.

Labeling:

Chemical Name: Write fully: "6-(Phenylthio)nicotinic acid". Do not use abbreviations like

"6-PTNA".

Hazard Checkboxes: Mark "Irritant" and "Toxic".

Special Note: Add a sticker or note: "Contains Sulfur - No Oxidizers".

Storage: Store in the Solid Waste satellite accumulation area. Keep away from the "Oxidizing

Solid" bin.

Scenario B: Disposal of Solutions (Reaction
Mixtures/HPLC Waste)
Use this protocol for material dissolved in DMSO, Methanol, or Dichloromethane.

Segregation: Determine the primary solvent.

If DMSO/Methanol/Acetone: Use the Non-Halogenated waste carboy.

If DCM/Chloroform: Use the Halogenated waste carboy.

pH Check: If the solution is aqueous and acidic (due to the nicotinic acid moiety), ensure the

waste carboy is compatible with acids. If adding to a general organic drum, the small amount

of acid is usually negligible, but if the volume is >1L, consider neutralizing with Sodium

Bicarbonate (
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) to pH ~7 before disposal to prevent drum corrosion.

Pouring: Use a funnel. Avoid splashing.

Log Entry: Record the volume and concentration on the waste tag. Explicitly list "6-
(Phenylthio)nicotinic acid" as a constituent.

Scenario C: Spill Cleanup (Emergency Procedure)
Isolate: Mark the area. If outside a hood, ensure ventilation.

Solid Spill:

Do not dry sweep (creates dust).

Cover with wet paper towels (water or inert absorbent).

Scoop up the slurry and place in a hazardous waste bag.

Wash surface with dilute soap and water.

Liquid Spill:

Absorb with vermiculite or spill pads.

Do NOT use bleach (Sodium Hypochlorite) to clean the surface immediately. Bleach is an

oxidizer and will react with the thioether, potentially creating fumes. Use simple soapy

water first.

Regulatory & Compliance Context
EPA Waste Codes (RCRA)
While 6-(Phenylthio)nicotinic acid is not explicitly listed on the EPA "P-List" (Acutely

Hazardous) or "U-List" (Toxic), it is a chemical derivative of Pyridine.

Pyridine (Parent): U196 / D038.
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Determination: Unless the waste exhibits a specific characteristic (Ignitability D001,

Corrosivity D002, Reactivity D003, Toxicity D004), it is classified as Non-Regulated Chemical

Waste in many jurisdictions.

Best Practice: However, due to the bioactive nature of nicotinic acid derivatives and the

sulfur content, treat it as Hazardous Chemical Waste for incineration. Do not drain dispose.

Incineration Considerations
Commercial waste disposal facilities (TSDFs) need to know about the sulfur content.

Low Sulfur: Small lab quantities (<100g) are usually acceptable in standard "Labpacks".

High Sulfur: Bulk quantities (>1kg) may require a specific waste profile to ensure the

incinerator can scrub the resulting

emissions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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